Cas no 887983-58-6 (6-(3-(Trifluoromethoxy)phenyl)picolinic acid)

6-(3-(Trifluoromethoxy)phenyl)picolinic acid structure
887983-58-6 structure
Product Name:6-(3-(Trifluoromethoxy)phenyl)picolinic acid
CAS No:887983-58-6
MF:C13H8F3NO3
MW:283.20273399353
MDL:MFCD06410073
CID:714170
PubChem ID:24730160
Update Time:2025-04-19

6-(3-(Trifluoromethoxy)phenyl)picolinic acid Chemical and Physical Properties

Names and Identifiers

    • 6-(3-(Trifluoromethoxy)phenyl)picolinic acid
    • 2-Pyridinecarboxylicacid, 6-[3-(trifluoromethoxy)phenyl]-
    • 6-(3-TRIFLUOROMETHOXYPHENYL)-PICOLINIC ACID
    • MFCD06410073
    • 887983-58-6
    • 6-[3-(Trifluoromethoxy)phenyl]pyridine-2-carboxylic acid
    • 6-(3-(Trifluoromethoxy)phenyl)picolinicacid
    • 6-(3-Trifluoromethoxyphenyl)picolinic acid
    • 6-(3-Trifluoromethoxyphenyl)picolinic acid, 95%
    • AB23995
    • DTXSID20647077
    • DB-333181
    • MDL: MFCD06410073
    • Inchi: 1S/C13H8F3NO3/c14-13(15,16)20-9-4-1-3-8(7-9)10-5-2-6-11(17-10)12(18)19/h1-7H,(H,18,19)
    • InChI Key: HNXVJZWPKGUBNZ-UHFFFAOYSA-N
    • SMILES: FC(OC1=CC=CC(=C1)C1C=CC=C(C(=O)O)N=1)(F)F

Computed Properties

  • Exact Mass: 283.04562760g/mol
  • Monoisotopic Mass: 283.04562760g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 4
  • Complexity: 348
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 3.6
  • Topological Polar Surface Area: 59.4Ų

6-(3-(Trifluoromethoxy)phenyl)picolinic acid Pricemore >>

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